Cas no 59457-26-0 (1-chloro-1,2-benziodoxol-3(1H)-one)

1-chloro-1,2-benziodoxol-3(1H)-one Properties

Names and Identifiers

• 1-CHLORO-1,2-BENZIODOXOL-3-ONE
• 1-chloro-1λ³,2-benziodoxol-3-one
• 1-Chlor-1.2-benziodoxol-3(1H)-on
• 1-Chlor-4,5-benziodoxami-3-on
• 1-chloro-1,2-benziodoxol-3(1H)-one
• 1-chloro-1,2-benziodoxolin-3-one
• 1-chloro-1lambda3,2-benziodoxol-3(1H)-one
• AC1L72YI
• NSC191950
• 1-chloro-1lambda3,2-benziodoxol-3-one
• Acid chloroiodane
• 1-Chloro-benzidoxodol-3-one
• 1-Chloro-1,2-benzoiodoxole-3-one
• 1-chloro-1,2-benzidoxodol-3(1H)-one
• E78585
• 1-Chloro-1lambda~3~,2-benziodoxol-3(1H)-one
• 1-Chloro-1lambda3-benzo[d][1,2]iodaoxol-3(1H)-one
• 1-chloro-3H-1,2-benziodaoxol-3-one
• NSC 191950
• doi:10.14272/XSZMFYQLHGJKKD-UHFFFAOYSA-N.1
• MFCD28411322
• CS-0514270
• SY076365
• 59457-26-0
• AKOS037652316
• DTXSID10307532
• CS-7030
• 1-Chloro-1,2-benziodoxol-3(1H)-one, 98.0-102.0% (AT)
• NSC-191950
• 10.14272/XSZMFYQLHGJKKD-UHFFFAOYSA-N.1
• 1-Chloro-1,2-benziodoxol-3-one
• 3H-1,2-Benziodoxol-3-one, 1-chloro-
• 1-Chloro-1,2-benziodoxol-3-one; 1-Chlorobenziodoxol-3-one;
• 1-chloro-3H-1lambda(3),2-benziodaoxol-3-one
• '1-Chloro-1,3-dihydro-3,3-dimethyl-1,2-benziodioxole'
• 1-CHLORO-1?(3),2-BENZIODAOXOL-3-ONE
• 1-Chloro-benziodoxol-3-one
• +Expand

• MDL： MFCD28411322
• InChIKey： XSZMFYQLHGJKKD-UHFFFAOYSA-N
• Inchi： 1S/C7H4ClIO2/c8-9-6-4-2-1-3-5(6)7(10)11-9/h1-4H
• SMILES： I1(C2C=CC=CC=2C(=O)O1)Cl

Computed Properties

• Exact Mass: 281.89402
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 281.894
• Heavy Atom Count: 11
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.60180
• PSA: 26.3

Related Categories

• Other Chemical Reagents